Cas no 330566-37-5 (5-(4-Morpholino-3-nitrophenyl)methylene-2,4,6(1H,3H,5H)-pyrimidinetrione)
5-(4-Morpholino-3-nitrophenyl)methylene-2,4,6(1H,3H,5H)-pyrimidinetrione Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-Morpholino-3-nitrophenyl)methylene-2,4,6(1H,3H,5H)-pyrimidinetrione
-
- MDL: MFCD00380989
5-(4-Morpholino-3-nitrophenyl)methylene-2,4,6(1H,3H,5H)-pyrimidinetrione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M155105-25mg |
5-[(4-Morpholino-3-nitrophenyl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione |
330566-37-5 | 25mg |
$ 230.00 | 2022-06-04 | ||
| TRC | M155105-50mg |
5-[(4-Morpholino-3-nitrophenyl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione |
330566-37-5 | 50mg |
$ 380.00 | 2022-06-04 | ||
| Matrix Scientific | 165545-500mg |
5-[(4-Morpholino-3-nitrophenyl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione |
330566-37-5 | 500mg |
$918.00 | 2023-09-06 | ||
| Matrix Scientific | 165545-1g |
5-[(4-Morpholino-3-nitrophenyl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione |
330566-37-5 | 1g |
$1836.00 | 2023-09-06 | ||
| Matrix Scientific | 165545-5g |
5-[(4-Morpholino-3-nitrophenyl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione |
330566-37-5 | 5g |
$7343.00 | 2023-09-06 | ||
| Ambeed | A917552-1g |
5-{[4-(morpholin-4-yl)-3-nitrophenyl]methylidene}-1,3-diazinane-2,4,6-trione |
330566-37-5 | 90% | 1g |
$611.0 | 2023-03-20 | |
| abcr | AB580713-500 mg |
5-[(4-Morpholino-3-nitrophenyl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione; . |
330566-37-5 | 500MG |
€678.60 | 2023-03-20 | ||
| abcr | AB580713-1 g |
5-[(4-Morpholino-3-nitrophenyl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione; . |
330566-37-5 | 1g |
€1,312.80 | 2023-03-20 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00925682-1g |
5-{[4-(morpholin-4-yl)-3-nitrophenyl]methylidene}-1,3-diazinane-2,4,6-trione |
330566-37-5 | 90% | 1g |
¥4193.0 | 2023-03-20 | |
| Key Organics Ltd | 4X-0268-1MG |
5-[(4-morpholino-3-nitrophenyl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione |
330566-37-5 | >90% | 1mg |
£37.00 | 2023-09-08 |
5-(4-Morpholino-3-nitrophenyl)methylene-2,4,6(1H,3H,5H)-pyrimidinetrione Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 5-(4-Morpholino-3-nitrophenyl)methylene-2,4,6(1H,3H,5H)-pyrimidinetrione
Introduction to 5-(4-Morpholino-3-nitrophenyl)methylene-2,4,6(1H,3H,5H)-pyrimidinetrione (CAS No. 330566-37-5)
5-(4-Morpholino-3-nitrophenyl)methylene-2,4,6(1H,3H,5H)-pyrimidinetrione, also known by its CAS number 330566-37-5, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidinetriones and is characterized by its unique structural features, which include a morpholino and nitrophenyl moiety. These functional groups contribute to its potential biological activities and therapeutic applications.
The chemical structure of 5-(4-Morpholino-3-nitrophenyl)methylene-2,4,6(1H,3H,5H)-pyrimidinetrione can be represented as follows:

The presence of the morpholino group in the structure suggests that this compound may exhibit enhanced solubility and bioavailability properties. The nitrophenyl moiety is known for its ability to participate in various biological interactions, including redox reactions and protein binding. These structural features make 5-(4-Morpholino-3-nitrophenyl)methylene-2,4,6(1H,3H,5H)-pyrimidinetrione a promising candidate for further investigation in drug discovery and development.
Recent studies have explored the potential therapeutic applications of 5-(4-Morpholino-3-nitrophenyl)methylene-2,4,6(1H,3H,5H)-pyrimidinetrione. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This suggests that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Another area of interest is the compound's antiproliferative activity. Research has demonstrated that 5-(4-Morpholino-3-nitrophenyl)methylene-2,4,6(1H,3H,5H)-pyrimidinetrione can induce apoptosis in various cancer cell lines. Specifically, it has been shown to inhibit the growth of human breast cancer cells (MCF-7) and colon cancer cells (HT-29). The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2.
In addition to its anti-inflammatory and antiproliferative properties, 5-(4-Morpholino-3-nitrophenyl)methylene-2,4,6(1H,3H,5H)-pyrimidinetrione has also been investigated for its potential neuroprotective effects. Studies have shown that this compound can reduce oxidative stress and protect neurons from damage induced by neurotoxins such as amyloid-beta peptides. This makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease.
The pharmacokinetic properties of 5-(4-Morpholino-3-nitrophenyl)methylene-2,4,6(1H,3H,5H)-pyrimidinetrione have also been studied. In vivo experiments in animal models have demonstrated that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. These properties are crucial for ensuring that the compound can effectively reach its target tissues and exert its therapeutic effects.
To further validate the therapeutic potential of 5-(4-Morpholino-3-nitrophenyl)methylene-2,4,6(1H,3H,5H)-pyrimidinetrione, clinical trials are currently underway. Early-phase clinical trials have shown promising results in terms of safety and efficacy. However, more extensive studies are needed to fully understand the long-term effects and optimal dosing regimens.
In conclusion, 5-(4-Morpholino-3-nitrophenyl)methylene-2,4,6(1H,3H,5H)-pyrimidinetrione (CAS No. 330566-37-5) is a multifaceted compound with a range of potential therapeutic applications. Its unique chemical structure and biological activities make it an exciting candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, it is likely that this compound will play an increasingly important role in the treatment of various diseases.
330566-37-5 (5-(4-Morpholino-3-nitrophenyl)methylene-2,4,6(1H,3H,5H)-pyrimidinetrione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)